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Compound of Interest

Compound Name: 1,4-Diiodobutane-13C4

Cat. No.: B15558432

This technical guide provides an in-depth overview of 1,4-Diiodobutane-13Ca4, a stable isotope-
labeled compound, for researchers, scientists, and professionals in drug development. This
document outlines its chemical and physical properties, potential applications, and generalized
experimental protocols where it may be employed as an internal standard for quantitative
analysis.

Core Compound Specifications

1,4-Diiodobutane-13Cas is the isotopically labeled analogue of 1,4-diiodobutane, where the four
carbon atoms have been substituted with the stable isotope carbon-13. This isotopic
enrichment provides a distinct mass signature, making it a valuable tool in mass spectrometry-
based analytical methods.
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Property Value Reference
CAS Number 2731163-22-5 [1][2]
Molecular Formula 13C4Hsl2 [21[3][4]
Molecular Weight 313.89 g/mol [1112]14]

1,4-Diodobutane-3Ca, NSC
31721-13Ca, Tetramethylene-

Synonyms o [3]
13C4 Diiodide, alpha,w-

Diiodobutane-13Ca

Unlabeled CAS Number 628-21-7 [2]

Applications in Research and Drug Development

Stable isotope-labeled compounds like 1,4-Diiodobutane-13Ca are primarily utilized as internal
standards in isotope dilution mass spectrometry (IDMS). This analytical technique is the gold
standard for quantitative analysis due to its high accuracy and precision. By introducing a
known quantity of the labeled standard into a sample, any loss of the target analyte (unlabeled
1,4-diiodobutane or a derivative) during sample preparation and analysis can be accurately
corrected. This is because the labeled and unlabeled compounds exhibit nearly identical
chemical and physical properties.

The primary applications of its unlabeled counterpart, and by extension the contexts in which
the 13Ca-labeled version would be used as a standard, include:

 Bifunctional Alkylating Agent: In organic synthesis, 1,4-diiodobutane is used to introduce a
four-carbon chain, often in the formation of cyclic compounds and polymers.

e Precursor in Pharmaceutical Synthesis: It serves as a starting material for the synthesis of
various heterocyclic molecules with potential therapeutic applications.

e Tracers in Pharmacokinetic Studies: Isotope-labeled molecules are crucial for quantifying
drug candidates and their metabolites during the drug development process.

Experimental Protocols
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While specific experimental protocols for 1,4-Diiodobutane-13Ca are not readily available in the
public domain, this section provides a detailed synthesis protocol for the unlabeled compound
and a general workflow for the use of a 13C-labeled compound as an internal standard in a
quantitative assay.

Synthesis of 1,4-Diiodobutane (Unlabeled)

A common method for the synthesis of 1,4-diiodobutane is through the reaction of
tetrahydrofuran with potassium iodide in the presence of an acid. The synthesis of the 13Ca-
labeled variant would require the use of tetrahydrofuran-13Ca as a starting material.

Materials:

Tetrahydrofuran (or Tetrahydrofuran-13Ca)
e Potassium lodide (KI)

o 85% Orthophosphoric Acid (HzPOa)

e Phosphoric Anhydride (P4O10)

o Ether

o Dilute aqueous sodium thiosulfate solution
» Saturated sodium chloride solution

e Anhydrous sodium sulfate

Procedure:

A mixture of potassium iodide, 85% orthophosphoric acid, and phosphoric anhydride is
prepared in a three-necked flask equipped with a stirrer, reflux condenser, and thermometer.

Tetrahydrofuran is added to the mixture.

The mixture is heated at reflux for 3 hours with stirring.

After cooling to room temperature, water and ether are added to the reaction mixture.
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e The ether layer is separated, and the aqueous layer is extracted with ether.

e The combined ether extracts are washed with a dilute sodium thiosulfate solution to
decolorize, followed by a wash with a saturated sodium chloride solution.

e The ether layer is dried over anhydrous sodium sulfate.

e The ether is removed by distillation, and the remaining residue is purified by vacuum
distillation to yield 1,4-diiodobutane.

General Workflow for Isotope Dilution Analysis

The use of 1,4-Diiodobutane-13Ca4 as an internal standard is pivotal for accurate quantification in
complex biological or environmental matrices.
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Caption: General workflow for using an isotopically labeled internal standard.
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Signaling Pathways and Logical Relationships

As 1,4-diiodobutane is a synthetic building block, it is not directly involved in known biological
signaling pathways. Its utility lies in the synthesis of novel compounds that may interact with
such pathways. The logical relationship in its application as an internal standard is depicted in
the workflow diagram above, illustrating the process from sample preparation to final

guantification.

The fundamental principle of isotope dilution is based on the following logical relationship:

Core Principle

Analytical Assumption
Internal Standard (3Cs-Labeled)
Therefore, the ratio of

Behaves Chemically

Identically to Analyte to Internal Standard
Analyte (Native) o remains constant throughout
sample processing and analysis.
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Caption: The core principle of isotope dilution analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 1,4-Diiodobutane-3Ca for
Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558432#1-4-diiodobutane-13c4-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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